Cas no 2172154-35-5 (tert-butyl 8,8-dioxo-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-pyrrolidine-4'-carboxylate)

• Product Name: tert-butyl 8,8-dioxo-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-pyrrolidine-4'-carboxylate
• CAS No: 2172154-35-5
• MF: C₁₅H₂₅NO₄S
• MW: 315.428303480148
• CID: 6138759
• PubChem ID: 165527933
• Update Time: 2025-06-29

tert-butyl 8,8-dioxo-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-pyrrolidine-4'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8,8-dioxo-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-pyrrolidine-4'-carboxylate
• tert-butyl 8,8-dioxo-8lambda6-thiaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidine]-4'-carboxylate
• EN300-1455662
• 2172154-35-5

• Inchi： 1S/C15H25NO4S/c1-14(2,3)20-13(17)12-8-16-9-15(12)6-10-4-5-11(7-15)21(10,18)19/h10-12,16H,4-9H2,1-3H3
• InChI Key： GXPWPNRWTIRYAF-UHFFFAOYSA-N
• SMILES： S1(C2CCC1CC1(CNCC1C(=O)OC(C)(C)C)C2)(=O)=O

Computed Properties

• Exact Mass: 315.15042945g/mol
• Monoisotopic Mass: 315.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl 8,8-dioxo-8lambda6-thiaspirobicyclo3.2.1octane-3,3'-pyrrolidine-4'-carboxylate

Comprehensive Analysis of tert-butyl 8,8-dioxo-8lambda6-thiaspiro[bicyclo[3.2.1]octane]-3,3'-pyrrolidine]-4'-carboxylate (CAS No. 2172154-35-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, tert-butyl 8,8-dioxo-8lambda6-thiaspiro[bicyclo[3.2.1]octane]-3,3'-pyrrolidine]-4'-carboxylate (CAS No. 2172154-35-5) has emerged as a compound of significant interest. This spirocyclic derivative combines a bicyclo[3.2.1]octane scaffold with a pyrrolidine carboxylate moiety, offering unique structural features that are highly sought after in drug discovery and material science applications. Researchers are increasingly focusing on this compound due to its potential in modulating biological targets and its versatility in synthetic transformations.

The structural complexity of tert-butyl 8,8-dioxo-8lambda6-thiaspiro[bicyclo[3.2.1]octane]-3,3'-pyrrolidine]-4'-carboxylate makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the sulfone group (8,8-dioxo) and the spirocyclic framework enhances its reactivity, enabling chemists to explore diverse reaction pathways. Recent studies have highlighted its role in the development of novel enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in precision medicine.

One of the key advantages of this compound lies in its tert-butyl ester group, which provides stability during synthetic procedures while allowing for facile deprotection under mild conditions. This feature is particularly valuable in multi-step syntheses, where protecting group strategies are critical. Additionally, the thiaspiro moiety introduces conformational rigidity, which can be exploited to design molecules with enhanced binding affinity and selectivity—a hot topic in contemporary medicinal chemistry.

From an industrial perspective, CAS No. 2172154-35-5 is gaining traction as a building block for high-performance materials. Its unique architecture contributes to the development of polymers with tailored properties, such as improved thermal stability and mechanical strength. This aligns with the current focus on sustainable and advanced materials in sectors like aerospace, electronics, and renewable energy—areas where users frequently search for innovative solutions.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes to produce tert-butyl 8,8-dioxo-8lambda6-thiaspiro[bicyclo[3.2.1]octane]-3,3'-pyrrolidine]-4'-carboxylate. Catalytic methods and solvent-free reactions are being investigated to minimize environmental impact, addressing the increasing consumer and regulatory demand for sustainable practices. This compound’s compatibility with such methodologies further enhances its appeal in modern synthetic applications.

Another area of interest is the compound’s potential in neuroscience research. The pyrrolidine ring is a common motif in neuroactive compounds, and its incorporation into this spirocyclic system opens new avenues for studying neurological pathways. Given the rising prevalence of neurodegenerative diseases, this application is highly relevant to current biomedical research trends.

For synthetic chemists, the challenges and opportunities associated with CAS No. 2172154-35-5 often revolve around optimizing its stereoselective synthesis. The compound’s intricate structure demands precise control over reaction conditions to achieve high enantiomeric purity—a topic frequently discussed in academic and industrial forums. Advanced techniques like asymmetric catalysis and flow chemistry are being employed to address these challenges, reflecting the compound’s alignment with cutting-edge methodologies.

In summary, tert-butyl 8,8-dioxo-8lambda6-thiaspiro[bicyclo[3.2.1]octane]-3,3'-pyrrolidine]-4'-carboxylate represents a multifaceted compound with broad applicability across pharmaceuticals, materials science, and green chemistry. Its unique structural attributes and synthetic versatility make it a focal point for researchers aiming to push the boundaries of molecular design and functionality. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.